Palmitoleate
Overview
Description
Palmitoleate is a hexadec-9-enoate that is the conjugate base of palmitoleic acid; major species at pH 7.3. It has a role as a human metabolite and a Saccharomyces cerevisiae metabolite. It is a conjugate base of a palmitoleic acid.
Scientific Research Applications
Metabolic Regulation and Diabetes :
- Palmitoleate has been identified as a potential lipokine with significant effects on metabolism, particularly in relation to insulin sensitivity and diabetes. It has been shown to strongly and independently predict insulin sensitivity in humans, suggesting an important role in the pathophysiology of insulin resistance (Stefan et al., 2009).
- Furthermore, it has been linked to beta cell function and glucose tolerance, with evidence indicating that plasma this compound is an independent determinant of these metabolic processes (Tricò et al., 2019).
Cardiovascular Health :
- The relationship between this compound and cardiovascular health is complex, with studies indicating both beneficial and deleterious effects. Research suggests that dietary this compound may attenuate atherosclerosis progression and improve lipid profiles, hinting at its potential for cardiovascular disease prevention (Yang et al., 2019).
Liver Health :
- This compound has shown unique effects on liver health, particularly in the context of non-alcoholic fatty liver disease (NAFLD). It has been found to induce hepatic steatosis (fat accumulation in the liver) while simultaneously suppressing liver inflammatory responses in mice (Guo et al., 2012).
Endocrine Function :
- In rat pancreatic β-cells, this compound has been observed to influence insulin secretion and mRNA levels, potentially impacting the transcriptional regulation of insulin (Yang & Gong, 2017).
Reproductive Health :
- This compound has been studied in the context of reproductive health, specifically in the improvement of ram spermatozoa motion characteristics and antioxidative parameters during liquid storage (Eslami et al., 2017).
Cellular Metabolism and Growth Factors :
- There is evidence suggesting that this compound acts as a mitogen, formed upon stimulation with growth factors, and could be involved in cell proliferation and metabolism (Koeberle et al., 2012).
properties
Molecular Formula |
C16H29O2- |
|---|---|
Molecular Weight |
253.4 g/mol |
IUPAC Name |
(Z)-hexadec-9-enoate |
InChI |
InChI=1S/C16H30O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16(17)18/h7-8H,2-6,9-15H2,1H3,(H,17,18)/p-1/b8-7- |
InChI Key |
SECPZKHBENQXJG-FPLPWBNLSA-M |
Isomeric SMILES |
CCCCCC/C=C\CCCCCCCC(=O)[O-] |
SMILES |
CCCCCCC=CCCCCCCCC(=O)[O-] |
Canonical SMILES |
CCCCCCC=CCCCCCCCC(=O)[O-] |
synonyms |
C16:1 trans-9 C16:1n7 palmitelaidic acid palmitoleate palmitoleic acid palmitoleic acid, (E)-isomer palmitoleic acid, (Z)-isomer palmitoleic acid, potassium salt, (Z)-isomer palmitoleic acid, sodium salt, (Z)-isome |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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